Cas no 899745-09-6 (3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid)

• Product Name: 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid
• CAS No: 899745-09-6
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 5487732
• Update Time: 2025-06-14

3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylanilino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid

• Inchi： 1S/C16H23N3O3/c1-12-5-3-4-6-13(12)17-15(20)11-14(16(21)22)19-9-7-18(2)8-10-19/h3-6,14H,7-11H2,1-2H3,(H,17,20)(H,21,22)
• InChI Key： FXCIFSPPXCAQMC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1CCN(C)CC1)CC(NC1=CC=CC=C1C)=O

Additional information on 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid

Recent Advances in the Study of 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid (CAS: 899745-09-6)

In recent years, the compound 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid (CAS: 899745-09-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.

One of the most notable findings in recent studies is the compound's interaction with specific biological targets. Preliminary in vitro and in vivo experiments have demonstrated that 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, the compound has been shown to modulate the activity of key signaling pathways, such as the NF-κB pathway, which plays a critical role in inflammation and immune responses.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of the compound. Studies have revealed favorable absorption and distribution profiles, with the compound demonstrating good bioavailability and minimal toxicity in preclinical models. These findings suggest that 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid could be a viable candidate for further drug development, particularly in the treatment of chronic inflammatory conditions and neurological disorders.

In addition to its therapeutic potential, recent research has also focused on the compound's potential as a tool for chemical biology. Its ability to selectively bind to specific proteins makes it a valuable probe for studying protein-ligand interactions and signaling mechanisms. This dual utility—both as a therapeutic agent and a research tool—highlights the versatility of 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid in advancing our understanding of complex biological systems.

Despite these promising findings, several challenges remain. For example, the precise molecular mechanisms underlying the compound's effects are not yet fully understood, and further studies are needed to elucidate its mode of action. Additionally, the long-term safety and efficacy of the compound in humans have yet to be established, necessitating rigorous clinical trials. Nonetheless, the current body of research provides a solid foundation for future investigations and underscores the potential of this compound in addressing unmet medical needs.

In conclusion, 3-(2-methylphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid (CAS: 899745-09-6) represents a promising area of research in chemical biology and pharmaceutical science. Its unique structural and functional properties, combined with its demonstrated biological activity, make it a compelling candidate for further study and development. As research continues to unfold, this compound may well emerge as a key player in the development of novel therapeutics for a range of diseases.